![molecular formula C16H14N2O B6544637 4-cyano-N-(3,5-dimethylphenyl)benzamide CAS No. 476296-31-8](/img/structure/B6544637.png)
4-cyano-N-(3,5-dimethylphenyl)benzamide
Overview
Description
4-Cyano-N-(3,5-dimethylphenyl)benzamide, also known as 4-Cyano-N-phenylbenzamide or 4-CN-PBA, is a versatile organic compound that has been widely studied for its various applications in scientific research. It is a white, crystalline solid with a molecular weight of 223.24 g/mol, and a melting point of 98–100 °C. 4-CN-PBA has been used in a variety of laboratory experiments and scientific research applications, including as a reagent in organic synthesis, an inhibitor of enzymes, and an inhibitor of protein-protein interactions.
Scientific Research Applications
Anticonvulsant Properties
4-Cyano-N-(3,5-Dimethylphenyl)benzamide and its derivatives have been extensively investigated for their anticonvulsant properties. Studies have shown that these compounds, including Ameltolide® and LY201116, are potent in various anticonvulsant models. For instance, some derivatives were found to be superior to phenytoin in the maximal electroshock seizure test, indicating their potential effectiveness in managing seizures (Afolabi & Okolie, 2013); (Lambert et al., 1995); (Clark CR, 1988).
Pharmacokinetics and Metabolism
The pharmacokinetics and metabolism of this compound have been the subject of research, highlighting how the compound is processed in the body. Studies indicate the compound undergoes N-acetylation forming various metabolites, which is crucial in understanding its therapeutic effects and potential uses (Dockens et al., 1987); (Potts et al., 1989).
Chemical Synthesis and Modification
Research on this compound also involves its chemical synthesis and modification to enhance its properties. For instance, studies have synthesized various analogues and derivatives to investigate their efficacy and potential applications in different fields (Younes et al., 2020); (Hirano et al., 2012).
Therapeutic Potential Beyond Anticonvulsant Activity
While the primary focus has been on its anticonvulsant properties, there are studies exploring other potential therapeutic uses. This includes research into its effects on various biological systems and its interaction with different biochemical pathways, indicating the broader scope of its applicability (Robertson et al., 1987); (Afolabi et al., 2012).
properties
IUPAC Name |
4-cyano-N-(3,5-dimethylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O/c1-11-7-12(2)9-15(8-11)18-16(19)14-5-3-13(10-17)4-6-14/h3-9H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLFNHCWFMPKMQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)C#N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369023 | |
Record name | 4-cyano-N-(3,5-dimethylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
476296-31-8 | |
Record name | 4-cyano-N-(3,5-dimethylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.